Cas no 1219803-89-0 (3-Methyl-d3-4-nitrophenol-2,5,6-d3)

• Product Name: 3-Methyl-d3-4-nitrophenol-2,5,6-d3
• CAS No: 1219803-89-0
• MF: C₇H₇NO₃
• MW: 159.172352075577
• CID: 1003808
• PubChem ID: 131701147
• Update Time: 2025-04-20

3-Methyl-d3-4-nitrophenol-2,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-d3-4-nitrophenol--d3
• CS-0566709
• D98884
• 1219803-89-0
• 2-Methylpiperazine-d6
• 2,3,6-trideuterio-4-nitro-5-(trideuteriomethyl)phenol
• 3-Methyl-d3-4-nitrophenol-2,5,6-d3
• HY-W015933S1
• DB-315498

• Inchi： 1S/C7H7NO3/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,9H,1H3/i1D3,2D,3D,4D
• InChI Key： PIIZYNQECPTVEO-RLTMCGQMSA-N
• SMILES： OC1C([2H])=C([2H])C(=C(C([2H])([2H])[2H])C=1[2H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 159.080253561g/mol
• Monoisotopic Mass: 159.080253561g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų